1-[2-(propan-2-yloxy)ethyl]cyclopropan-1-amine hydrochloride

• CAS No.: 1864016-48-7
• Molecular Formula: C8H18ClNO
• Molecular Weight: 179.7

Description

1-[2-(propan-2-yloxy)ethyl]cyclopropan-1-amine hydrochloride is a versatile small molecule scaffold used in various research and industrial applications. It is known for its unique chemical structure, which includes a cyclopropane ring and an isopropoxyethyl group, making it a valuable compound in synthetic chemistry and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(propan-2-yloxy)ethyl]cyclopropan-1-amine hydrochloride typically involves the reaction of cyclopropan-1-amine with 2-(propan-2-yloxy)ethyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions to ensure complete conversion of the starting materials to the desired product. The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reactions are carried out in large reactors with precise control over temperature and pressure to optimize yield and purity. The final product is purified using techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-[2-(propan-2-yloxy)ethyl]cyclopropan-1-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride to obtain reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with halides or other electrophiles to form substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are usually performed in anhydrous conditions.

Substitution: Halides, electrophiles; reactions are conducted in the presence of a base or catalyst.

Major Products Formed

Oxidation: Oxidized derivatives such as cyclopropanone.

Reduction: Reduced amine derivatives.

Substitution: Substituted cyclopropan-1-amine derivatives.

Scientific Research Applications

1-[2-(propan-2-yloxy)ethyl]cyclopropan-1-amine hydrochloride is used in various scientific research applications, including:

Chemistry: As a building block for the synthesis of complex organic molecules.

Biology: In the study of enzyme interactions and metabolic pathways.

Medicine: As a precursor for the development of pharmaceutical compounds with potential therapeutic effects.

Industry: In the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[2-(propan-2-yloxy)ethyl]cyclopropan-1-amine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation. This interaction can lead to changes in cellular processes and biochemical pathways, resulting in various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 1-[2-(propan-2-yloxy)ethyl]cyclopropan-1-amine
• 1-[2-(propan-2-yloxy)ethyl]cyclopropan-1-amine sulfate
• 1-[2-(propan-2-yloxy)ethyl]cyclopropan-1-amine nitrate

Uniqueness

1-[2-(propan-2-yloxy)ethyl]cyclopropan-1-amine hydrochloride is unique due to its hydrochloride salt form, which enhances its solubility and stability compared to other similar compounds. This property makes it particularly useful in pharmaceutical formulations and research applications where solubility and stability are critical factors.